Cas no 37940-57-1 (4-Propionylbiphenyl)
4-Propionylbiphenyl structure
Product Name:4-Propionylbiphenyl
CAS No:37940-57-1
MF:C15H14O
MW:210.271064281464
MDL:MFCD00027015
CID:306738
PubChem ID:87575308
Update Time:2025-09-27
4-Propionylbiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-[1,1'-biphenyl]-4-yl-
- 4-Propionylbiphenyl
- 1-(biphenyl-4-yl)propan-1-one
- p-Phenylpropiophenone
- 4'-Phenylpropiophenone
- 4-Phenylpropiophenone
- Propiophenone, 4'-phenyl-
- 4-Biphenylyl ethylketone
- Ketone, 4-biphenyl ethyl
- 1-([1,1'-Biphenyl]-4-yl)propan-1-one
- 1-Biphenyl-4-yl-propan-1-one
- 1-(4-phenylphenyl)propan-1-one
- J577D9RAJ8
- JMBGDQSXJHLFTO-UHFFFAOYSA-N
- 1-Propanone, 1-(1,1'-biphenyl)-4-yl-
- 4-n-Propionybiphenyl
- biphenyl-4-propiophenone
- NSC24800
- 4-Propanoylbiphenyl
- p-Phenylpropiophenon
- NSC 24800
- 1-Propanone,1'-biphenyl]-4-yl-
- HMS2571E04
- NSC-24800
- SCHEMBL1928026
- UNII-J577D9RAJ8
- 3-07-00-02183 (Beilstein Handbook Reference)
- P1212
- 1-(1,1'-biphenyl-4-yl)propan-1-one
- FT-0639422
- 1-[1,1'-Biphenyl]-4-yl-1-propanone #
- A823942
- 1-Propanone, 1-(1,1'-biphenyl)-4-yl- (9CI)
- BB 0221156
- HMS544C07
- DTXSID60191382
- SMR000212885
- Maybridge1_000931
- SR-01000388912-1
- AS-47879
- CHEMBL1519521
- 102477-83-8
- SR-01000388912
- NCGC00246294-01
- BTB 03320
- AKOS000161929
- MLS000589506
- F16654
- MFCD00027015
- 37940-57-1
- 1-(1,1'-BIPHENYL)-4-YL-1-PROPANONE
- 4-Propionylbiphenyl, >/=98%
- BRN 2047144
- WLN: 2VR DR
- 1-[1,1'-Biphenyl]-4-yl-1-propanone
- STK084285
-
- MDL： MFCD00027015
- Inchi： 1S/C15H14O/c1-2-15(16)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3
- InChI Key： JMBGDQSXJHLFTO-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC(=CC=1)C1C=CC=CC=1
- BRN： 2047144
Computed Properties
- Exact Mass: 210.10400
- Monoisotopic Mass: 210.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: solid
- Density: 1.0232 (rough estimate)
- Melting Point: 95.0 to 99.0 deg-C
- Boiling Point: 344°C(lit.)
- Flash Point: 146.3±14.2 °C
- Refractive Index: 1.5725 (estimate)
- PSA: 17.07000
- LogP: 3.94630
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-Propionylbiphenyl Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- RTECS：UH4400550
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Propionylbiphenyl Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
4-Propionylbiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113797-100g |
1-([1,1'-Biphenyl]-4-yl)propan-1-one |
37940-57-1 | 95% | 100g |
$589.16 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133684-1g |
4-Propionylbiphenyl |
37940-57-1 | ≥97.0 % | 1g |
¥244.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133684-25g |
4-Propionylbiphenyl |
37940-57-1 | ≥97.0 % | 25g |
¥2059.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B133684-5g |
4-Propionylbiphenyl |
37940-57-1 | ≥97.0 % | 5g |
¥838.90 | 2023-09-04 | |
| TRC | P839038-50mg |
4-Propionylbiphenyl |
37940-57-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P839038-100mg |
4-Propionylbiphenyl |
37940-57-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P839038-500mg |
4-Propionylbiphenyl |
37940-57-1 | 500mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P865330-250mg |
4-Propionylbiphenyl |
37940-57-1 | ≥98% | 250mg |
￥128.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P865330-1g |
4-Propionylbiphenyl |
37940-57-1 | ≥98% | 1g |
￥368.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P865330-5g |
4-Propionylbiphenyl |
37940-57-1 | ≥98% | 5g |
￥1,168.00 | 2022-10-10 |
4-Propionylbiphenyl Related Literature
-
Hajar A. Ali,Mohamed A. Ismail,Abd El-Aziz S. Fouda,Eslam A. Ghaith RSC Adv. 2023 13 18262
-
2. CXI.—Optically active β-phthalimino-β-phenylpropiophenonesAlex. McKenzie,Thomas Martin Aitken Tudhope J. Chem. Soc. Trans. 1924 125 923
-
3. VI.—β-Amino-β-phenylpropiophenoneAlex. McKenzie,Fred Barrow J. Chem. Soc. Trans. 1921 119 69
-
4. 564. Halogen derivatives of phenyl styryl ketone. Part I. Bromo- and chloro-derivativesRobert D. Abell,Walter Siddall J. Chem. Soc. 1953 2804
-
5. Reactions of thiols and sulphides. Part II. Some reactions of sulphur analogues of Mannich basesF. Poppelsdorf,S. J. Holt J. Chem. Soc. 1954 4094
37940-57-1 (4-Propionylbiphenyl) Related Products
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- 102477-83-8(1-Propanone,3-[1,1'-biphenyl]-4-yl-1-phenyl-)
- 56794-20-8(Ethanone, 1,1'-[1,1'-biphenyl]-4,4'-diylbis[2-phenyl-)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
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- 61337-41-5(1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-)
- 61337-32-4(1-Octanone, 1-(4''-acetyl[1,1':4',1''-terphenyl]-4-yl)-)
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